(5-Chloro-2,4-dinitrophenoxy)acetonitrile

• CAS No.: 112748-02-4
• Molecular Formula: C8H4ClN3O5
• Molecular Weight: 257.59 g/mol
• IUPAC Name: 2-(5-chloro-2,4-dinitrophenoxy)acetonitrile
• InChI: InChI=1S/C8H4ClN3O5/c9-5-3-8(17-2-1-10)7(12(15)16)4-6(5)11(13)14/h3-4H,2H2
• InChI Key: HLFAUEQWNNRBSO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Cl)OCC#N)[N+](=O)[O-]

Description

(5-Chloro-2,4-dinitrophenoxy)acetonitrile is a useful research compound. Its molecular formula is C8H4ClN3O5 and its molecular weight is 257.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,5-dichloro-2,4-dinitrobenzene (5.0 g), glycolonitrile (1.81 g) and anhydrous potassium carbonate (2.19 g) in dimethylformamide (20 g) was stirred at 25° to 30° C. for 24 hours. After completion of the reaction, the reaction mixture was diluted with water (200 ml) and extracted with ethyl acetate (200 ml). The organic layer was washed with water, dried over magnesium sulfate and concentrated. The precipitated crystals were collected by filtration and washed with ether to give crude crystals (4.16 g), which were recrystallized from methanol to give 2,4-dinitro-5-chlorophenoxyacetonitrile (3.18 g; yield, 58.5%). M.P., 117°-118° C.